1-[2-(2-allylphenoxy)ethyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[2-(2-prop-2-enylphenoxy)ethyl]benzotriazole
• InChI: InChI=1S/C17H17N3O/c1-2-7-14-8-3-6-11-17(14)21-13-12-20-16-10-5-4-9-15(16)18-19-20/h2-6,8-11H,1,7,12-13H2
• InChI Key: VRXNSOYEYJBQAG-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCCN2C3=CC=CC=C3N=N2
• Molecular Formula: C17H17N3O
• DSSTOX Substance ID: DTXSID101320430
• Molecular Weight: 279.34 g/mol
• Solubility: 5.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 838877-20-6

Description

1-[2-(2-allylphenoxy)ethyl]-1H-1,2,3-benzotriazole, commonly known as APB, is a benzotriazole derivative that has been extensively studied for its potential applications in various fields of science. APB is a versatile compound that exhibits unique properties, making it a valuable tool for researchers in different areas of study.

Mechanism of Action

The mechanism of action of APB is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the activation of the Nrf2-ARE pathway. APB has been shown to scavenge free radicals and inhibit lipid peroxidation, which can lead to oxidative stress and cell damage. APB also activates the Nrf2-ARE pathway, which is a cellular defense mechanism against oxidative stress.
Biochemical and Physiological Effects:
APB has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that APB can inhibit the growth of cancer cells and protect neurons from oxidative stress-induced damage. In vivo studies have shown that APB can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

APB has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, APB also has some limitations, including its high cost and limited availability. Moreover, APB's mechanism of action is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on APB. One area of interest is the development of APB-based drugs for the treatment of cancer, neurodegenerative diseases, and other conditions associated with oxidative stress. Another area of interest is the study of APB's effects on the gut microbiome, which has been shown to play a crucial role in health and disease. Additionally, the development of new synthesis methods for APB could lead to more cost-effective and sustainable production of this valuable compound.
Conclusion:
In conclusion, 1-[2-(2-allylphenoxy)ethyl]-1H-1,2,3-benzotriazole is a versatile compound that has been extensively studied for its potential applications in various fields of science. APB's unique properties make it a valuable tool for researchers in different areas of study. Further research on APB's mechanisms of action and its effects on different biological systems could lead to the development of new drugs and therapies for various diseases.

Scientific Research Applications

APB has been extensively studied for its potential applications in different fields of science. In the field of chemistry, APB has been used as a building block for the synthesis of various compounds. In the field of material science, APB has been used as a stabilizer for polymers and coatings. In the field of biology, APB has been studied for its potential applications as an anticancer agent, an antioxidant, and a neuroprotective agent.